Cas no 2503208-87-3 (2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido4,5-dazepin-4-one dihydrochloride)

• Product Name: 2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido4,5-dazepin-4-one dihydrochloride
• CAS No: 2503208-87-3
• MF: C₉H₁₄ClN₃O
• MW: 215.679960727692
• MDL: MFCD32859812
• CID: 5327147
• PubChem ID: 154857238
• Update Time: 2025-07-22

2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido4,5-dazepin-4-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrimido[4,5-d]azepin-4-one, 3,5,6,7,8,9-hexahydro-2-methyl-, hydrochloride (1:2)
• 2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido4,5-dazepin-4-one dihydrochloride

• MDL： MFCD32859812
• Inchi： 1S/C9H13N3O.ClH/c1-6-11-8-3-5-10-4-2-7(8)9(13)12-6;/h10H,2-5H2,1H3,(H,11,12,13);1H
• InChI Key： NCDXVUHUZXMTGD-UHFFFAOYSA-N
• SMILES： O=C1N=C(C)NC2CCNCCC1=2.Cl

Additional information on 2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido4,5-dazepin-4-one dihydrochloride

Introduction to 2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one dihydrochloride (CAS No. 2503208-87-3)

2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one dihydrochloride, identified by its CAS number 2503208-87-3, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidoazepine class, a scaffold known for its broad biological activity and potential therapeutic applications. The dihydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development pipelines.

The molecular structure of 2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one dihydrochloride features a fused ring system consisting of a pyrimidine ring linked to a piperazine-like azepine moiety. The presence of multiple hydrogenated rings and a methyl substituent at the 2-position introduces unique electronic and steric properties that influence its reactivity and interactions with biological targets. This structural complexity has positioned it as a promising candidate for further exploration in the development of novel bioactive molecules.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse pharmacological properties. Pyrimidoazepines, in particular, have been investigated for their potential roles in modulating various biological pathways. The 2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one dihydrochloride structure has been studied for its possible applications in the treatment of neurological disorders, inflammation-related conditions, and even certain types of cancer. Its ability to interact with multiple receptor systems makes it an attractive scaffold for designing molecules with enhanced selectivity and efficacy.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways and are often dysregulated in diseases such as cancer. The fused pyrimidoazepine core provides a rigid structure that can mimic natural substrates or inhibitors bound to kinase active sites. Preliminary computational studies have suggested that 2-methyl-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one dihydrochloride may exhibit inhibitory activity against several kinases by binding to their ATP-binding pockets. This hypothesis is supported by the presence of hydrogen bond donors and acceptors within its structure that could stabilize interactions with protein targets.

Furthermore，the synthesis of 2-methyl-3H,4H，5 H，6 H，7 H，8 H，9 H -pyrimido [ 4 ， 5 - d ] azepin - 4 - one dihydrochloride represents an intriguing challenge for organic chemists due to its complex framework. Researchers have developed multi-step synthetic routes that involve cyclization reactions followed by functional group transformations to achieve the desired product. These synthetic strategies not only highlight the versatility of modern organic chemistry techniques but also provide valuable insights into optimizing yields and purity for industrial-scale production.

The pharmacokinetic properties of 2-methyl - 3 H ， 4 H ， 5 H ， 6 H ， 7 H ， 8 H ， 9 H -pyrimido [ 4 ， 5 - d ] azepin - 4 - one dihydrochloride are another critical area of investigation. The dihydrochloride salt form improves water solubility， facilitating easier formulation into pharmaceutical products such as tablets or injectables. In vitro studies have begun to explore its metabolic stability， bioavailability， and potential interactions with cytochrome P450 enzymes， which are essential for drug metabolism in the human body. Understanding these parameters is crucial for predicting how the compound will behave in vivo and for designing effective dosing regimens.

Recent advances in crystallography have allowed researchers to visualize how 2-methyl - 3 H ， 4 H ， 5 H ， 6 H ， 7 H ， 8 H ， 9 H -pyrimido [ 4 ， 5 - d ] azepin - 4 - one dihydrochloride interacts with target proteins at an atomic level. These high-resolution structures have provided valuable insights into binding affinities and mechanisms of action。 For instance， one study revealed that the compound binds tightly to a specific kinase domain through hydrophobic interactions mediated by its aromatic rings。 Such detailed structural information is indispensable for rational drug design， enabling chemists to modify the molecule further to enhance its potency or selectivity。

The potential therapeutic applications of 2-methyl - 3 H ， 4 H ， 5 H ， 6 H ， 7 H ， 8 H ， 9 H -pyrimido [ 4 ， 5 - d ] azepin - one dihydrochloride extend beyond oncology。 Emerging evidence suggests that it may also have anti-inflammatory effects by modulating cytokine production or inhibiting inflammatory signaling pathways。 Inflammatory processes are implicated in numerous chronic diseases， including autoimmune disorders and neurodegenerative conditions。 Therefore， exploring this compound’s role in these contexts could open up new avenues for treatment development。

Collaborative efforts between academic researchers and pharmaceutical companies are accelerating the exploration of 2-methyl - \n\n\th3h,\n\thnh,\n\thnh,\n\thnh,\n\thnh,\n\thnh,\n\thnh,\n\npyrimidod]azepine\n\none \ndihydrochloride。 Preclinical studies are underway to evaluate its safety profile and efficacy in animal models of disease。 These studies aim to provide sufficient evidence for regulatory agencies to approve clinical trials involving human subjects。 The success of these trials will depend on demonstrating not only therapeutic benefits but also acceptable levels of toxicity and side effects。

The development pipeline for 2-methyl \n\n\th3h,\n\thnh,\n\thnh,\n\thnh,\n\thnh,\n\thnh,\n\thnh,\n\npyrimidod]azepine\n\none \ndihydrochloride includes several key stages。 First， optimization of synthetic routes is necessary to ensure cost-effective production at scale。 Second， formulation studies will determine how best to deliver the compound orally or parenterally。 Third， preclinical testing will assess pharmacokinetic properties、 toxicity、 and mechanism of action。 Finally， if clinical trials yield positive results， regulatory submissions will be made seeking approval from health authorities worldwide。

The future prospects for 2-methyl \n\n\th3h,\n\thnh,\n\thnh,\n\thnh,\n\thnh,\n\thnh,\n\thnh,\n\npyrimidod]azepine\n\none \ndihydrochloride are promising given its unique structural features、 potential biological activities、 and growing body of research supporting its development as a therapeutic agent。 As more data becomes available through ongoing studies， it is likely that this compound will play an increasingly important role in addressing unmet medical needs across multiple disease areas。